Cas no 1261498-32-1 (3-Chloro-2-(trifluoromethoxy)benzaldehyde)

• Product Name: 3-Chloro-2-(trifluoromethoxy)benzaldehyde
• CAS No: 1261498-32-1
• MF: C₈H₄ClF₃O₂
• MW: 224.564372062683
• CID: 2102860
• Update Time: 2023-11-19

3-Chloro-2-(trifluoromethoxy)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-2-(trifluoromethoxy)benzaldehyde
• CID 122174089
• Benzaldehyde, 3-chloro-2-(trifluoromethoxy)-

• Inchi： 1S/C8H4ClF3O2/c9-6-3-1-2-5(4-13)7(6)14-8(10,11)12/h1-4H
• InChI Key： PAUNWKFFCSNGIB-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(C=O)=C1OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 207
• Topological Polar Surface Area: 26.3